Cas no 157057-20-0 (4-(1-Ethoxyethoxy)styrene)

• Product Name: 4-(1-Ethoxyethoxy)styrene
• CAS No: 157057-20-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD25978107
• CID: 107674
• PubChem ID: 9855712
• Update Time: 2025-05-21

4-(1-Ethoxyethoxy)styrene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethenyl-4-(1-ethoxyethoxy)-
• 1-(1-Ethoxyethoxy)-4-vinylbenzene
• 1-ethenyl-4-(1-ethoxyethoxy)benzene
• AG-E-06004
• CTK4C9259
• p-(1-Ethoxyethoxy)styrene
• SureCN134315
• 4-(Epoxyethoxy)styrene
• 4-(Ethoxyethoxy)styrene
• SCHEMBL134315
• AS-48170
• E1441
• DTNCNFLLRLHPNJ-UHFFFAOYSA-N
• AKOS024262456
• SY265550
• Benzene, 1-ethenyl-4-(1-ethoxyethoxy)-
• DTXSID40431834
• F19576
• 157057-20-0
• MFCD25978107
• 1-(1-Ethoxyethoxy)-4-vinylbenzene (stabilized with TBC)
• DB-097925
• 4-(1-Ethoxyethoxy)styrene

• MDL： MFCD25978107
• Inchi： 1S/C12H16O2/c1-4-11-6-8-12(9-7-11)14-10(3)13-5-2/h4,6-10H,1,5H2,2-3H3
• InChI Key： DTNCNFLLRLHPNJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=C)=CC=1)C(C)OCC

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115029749 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.25
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.983
• Boiling Point: 286.517°C at 760 mmHg
• Flash Point: 108.705°C
• Refractive Index: 1.52
• PSA: 18.46000
• LogP: 2.74490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(1-Ethoxyethoxy)styrene

4-(1-Ethoxyethoxy)Styrene: A Comprehensive Overview

4-(1-Ethoxyethoxy)Styrene, also known by its CAS number 157057-20-0, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, which belongs to the class of styrenes, is characterized by its unique structure and functional groups. The presence of the ethoxyethoxy group at the para position of the styrene ring imparts distinctive chemical properties, making it a valuable material in various applications.

The synthesis of 4-(1-Ethoxyethoxy)Styrene typically involves a combination of nucleophilic substitution and elimination reactions. Recent advancements in catalytic systems have enabled more efficient and selective synthesis pathways, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 4-(1-Ethoxyethoxy)Styrene lies in its use as a precursor for advanced materials. For instance, it has been employed in the preparation of polystyrene derivatives with enhanced thermal stability and mechanical properties. Studies published in leading polymer journals highlight its potential in developing high-performance polymers for aerospace and automotive industries.

In addition to its role in polymer science, 4-(1-Ethoxyethoxy)Styrene has shown potential in drug delivery systems. Its ability to form self-assembled structures under specific conditions makes it an attractive candidate for encapsulating hydrophobic drugs. Recent experiments have demonstrated its effectiveness in improving drug solubility and bioavailability, paving the way for innovative therapeutic solutions.

The chemical stability of 4-(1-Ethoxyethoxy)Styrene has been extensively studied under various conditions. Research indicates that it exhibits excellent resistance to oxidative degradation, making it suitable for long-term storage and use in demanding environments. Furthermore, its low toxicity profile has been validated through rigorous biological assays, ensuring safe handling in industrial settings.

The environmental impact of 4-(1-Ethoxyethoxy)Styrene has also been a focal point of recent studies. Biodegradation experiments reveal that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. This aligns with global efforts to develop sustainable chemicals that meet stringent environmental regulations.

In conclusion, 4-(1-Ethoxyethoxy)Styrene, with its CAS number 157057-20-0, represents a multifaceted compound with vast potential across diverse fields. Its unique chemical properties, coupled with advancements in synthesis and application techniques, position it as a key player in modern material science and pharmaceutical development. As research continues to uncover new possibilities, this compound is poised to make significant contributions to both scientific innovation and industrial progress.